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Introduction

Nioxime (1,2-cyclohexanedionedioxime) is a versatile analytical reagent primarily known for its

ability to form stable complexes with various metal ions.[1] In pharmaceutical analysis, this

property is harnessed for the indirect quantification of drug substances that can interact with

these metal complexes. One notable application is in the colorimetric determination of

polyhexamethylene biguanide (PHMB), a disinfectant and antiseptic used in various

pharmaceutical and personal care products. This application note details the principles,

protocols, and quantitative data for the use of Nioxime in the analysis of PHMB, providing a

rapid and cost-effective alternative to more complex chromatographic methods.

Principle of the Nickel-Nioxime Method for PHMB
Analysis
The determination of PHMB using Nioxime is an indirect colorimetric method. The assay is

based on the strong chelating affinity of PHMB for nickel(II) ions. In the procedure, a known

excess amount of nickel(II) chloride is added to the sample containing PHMB. The PHMB

selectively binds with the nickel(II) ions, forming a stable complex. The remaining, unreacted

nickel(II) ions are then reacted with Nioxime. This reaction produces a colored nickel-nioxime
complex, and the intensity of the color is measured spectrophotometrically at 550 nm.[1][2]

The concentration of PHMB in the sample is inversely proportional to the absorbance of the

colored nickel-nioxime complex. A higher concentration of PHMB results in less free nickel(II)
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available to react with Nioxime, leading to a lower absorbance. Conversely, a lower

concentration of PHMB leaves more nickel(II) to form the colored complex with Nioxime,

resulting in a higher absorbance. This method is particularly advantageous as it can be

performed in about 5 minutes and avoids interference from quaternary ammonium-based

algaecides and surfactants that can affect other colorimetric methods.[1][2]

Quantitative Data Summary
The nickel-nioxime method for PHMB analysis has been shown to provide results comparable

to High-Performance Liquid Chromatography (HPLC).[1][2] The key quantitative parameters of

this method are summarized in the table below.

Parameter Value Reference

Wavelength (λmax) 550 nm [1][2]

Analysis Time ~ 5 minutes [1][2]

Interferences

Minimal from quaternary

ammonium compounds and

surfactants

[1]

Experimental Protocols
Reagents and Materials

Nioxime (1,2-cyclohexanedionedioxime) solution (concentration to be optimized based on

the expected PHMB range)

Nickel(II) Chloride (NiCl₂) solution of a known concentration

Polyhexamethylene biguanide (PHMB) standard solutions

Deionized water

Spectrophotometer capable of measuring absorbance at 550 nm

Volumetric flasks and pipettes
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Protocol for the Determination of PHMB
Preparation of Standard Solutions: Prepare a series of PHMB standard solutions of known

concentrations.

Sample Preparation: Prepare the sample solution containing an unknown concentration of

PHMB. Dilute if necessary to fall within the linear range of the assay.

Reaction: a. To a fixed volume of the standard or sample solution, add a precise, excess

volume of the nickel(II) chloride solution. b. Mix thoroughly and allow a sufficient time for the

reaction between PHMB and nickel(II) to complete. c. Add the Nioxime solution to the

mixture. A colored complex will form with the unreacted nickel(II) ions.

Measurement: a. After a defined incubation period for color development, measure the

absorbance of the solution at 550 nm using a spectrophotometer. b. Use a blank solution

(without PHMB) to zero the spectrophotometer.

Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the

PHMB standards. The absorbance will decrease with increasing PHMB concentration.

Quantification: Determine the concentration of PHMB in the sample by interpolating its

absorbance value on the calibration curve.

Diagrams
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Caption: Experimental workflow for the determination of PHMB using the nickel-nioxime
method.
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Caption: Logical relationship between PHMB concentration and final absorbance

measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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